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(-)-trans-anti-N2-BPDE-dG (-)-trans-anti-N2-BPDE-dG
Brand Name: Vulcanchem
CAS No.: 85026-87-5
VCID: VC0154207
InChI: InChI=1S/C30H27N5O7/c36-10-18-17(37)9-19(42-18)35-11-31-24-28(35)33-30(34-29(24)41)32-23-22-15-7-6-13-3-1-2-12-4-5-14(21(15)20(12)13)8-16(22)25(38)27(40)26(23)39/h1-8,11,17-19,23,25-27,36-40H,9-10H2,(H2,32,33,34,41)/t17-,18+,19+,23+,25-,26-,27+/m0/s1
SMILES: C1C(C(OC1N2C=NC3=C2NC(=NC3=O)NC4C(C(C(C5=C4C6=C7C(=C5)C=CC8=C7C(=CC=C8)C=C6)O)O)O)CO)O
Molecular Formula: C30H27N5O7
Molecular Weight: 569.6 g/mol

(-)-trans-anti-N2-BPDE-dG

CAS No.: 85026-87-5

Reference Standards

VCID: VC0154207

Molecular Formula: C30H27N5O7

Molecular Weight: 569.6 g/mol

(-)-trans-anti-N2-BPDE-dG - 85026-87-5

CAS No. 85026-87-5
Product Name (-)-trans-anti-N2-BPDE-dG
Molecular Formula C30H27N5O7
Molecular Weight 569.6 g/mol
IUPAC Name 9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-[[(7S,8R,9S,10R)-7,8,9-trihydroxy-7,8,9,10-tetrahydrobenzo[a]pyren-10-yl]amino]-3H-purin-6-one
Standard InChI InChI=1S/C30H27N5O7/c36-10-18-17(37)9-19(42-18)35-11-31-24-28(35)33-30(34-29(24)41)32-23-22-15-7-6-13-3-1-2-12-4-5-14(21(15)20(12)13)8-16(22)25(38)27(40)26(23)39/h1-8,11,17-19,23,25-27,36-40H,9-10H2,(H2,32,33,34,41)/t17-,18+,19+,23+,25-,26-,27+/m0/s1
Standard InChIKey WOKFWJGVLJVTLH-CGTNIKCPSA-N
Isomeric SMILES C1[C@@H]([C@H](O[C@H]1N2C=NC3=C2NC(=NC3=O)N[C@H]4[C@@H]([C@@H]([C@H](C5=C4C6=C7C(=C5)C=CC8=C7C(=CC=C8)C=C6)O)O)O)CO)O
SMILES C1C(C(OC1N2C=NC3=C2NC(=NC3=O)NC4C(C(C(C5=C4C6=C7C(=C5)C=CC8=C7C(=CC=C8)C=C6)O)O)O)CO)O
Canonical SMILES C1C(C(OC1N2C=NC3=C2NC(=NC3=O)NC4C(C(C(C5=C4C6=C7C(=C5)C=CC8=C7C(=CC=C8)C=C6)O)O)O)CO)O
Synonyms [7S-(7α,8β,9β,10α)]-2’-Deoxy-N-(7,8,9,10-tetrahydro-7,8,9-trihydroxybenzo[a]pyren-10-yl)guanosine; Benzo[a]pyrene, guanosine deriv.; (-)-trans-anti-7,8,9-Trihydroxy-10-(2’-deoxyguanosin-2-yl)benzo[a]pyrene
PubChem Compound 187436
Last Modified Nov 09 2021
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